3-Methyl-N-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-valyl-(4R)-4-hydroxy-L-proline

• Molecular Formula: C16H28N2O6
• Molecular Weight: 344.40 g/mol
• InChI: InChI=1S/C16H28N2O6/c1-15(2,3)11(17-14(23)24-16(4,5)6)12(20)18-8-9(19)7-10(18)13(21)22/h9-11,19H,7-8H2,1-6H3,(H,17,23)(H,21,22)
• InChIKey: XYXBVELFAOEJDK-UHFFFAOYSA-N

1-[2-(Tert-butoxycarbonylamino)-3,3-dimethyl-butanoyl]-4-hydroxy-pyrrolidine-2-carboxylic acid: A Chiral Dipeptide Building Block for PROTACs and Peptidomimetics

1-[2-(Tert-butoxycarbonylamino)-3,3-dimethyl-butanoyl]-4-hydroxy-pyrrolidine-2-carboxylic acid (CAS 630421-46-4), also known as (2S,4R)-1-((S)-2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid or Boc-L-tert-leucine-L-hydroxyproline, is a protected dipeptide comprising N-Boc-protected L-tert-leucine coupled to 4-hydroxy-L-proline . With a molecular formula of C₁₆H₂₈N₂O₆ and a molecular weight of 344.40 g/mol, this compound serves as a key chiral intermediate in the synthesis of complex peptides, peptidomimetics, and targeted protein degradation therapeutics such as PROTACs [1]. The presence of the Boc protecting group enables orthogonal protection strategies in solid-phase peptide synthesis (SPPS), while the sterically hindered tert-leucine residue and the conformationally constrained hydroxyproline moiety confer unique structural properties that influence peptide stability and bioactivity .

Chiral pool building block for PROTAC linker synthesis

Defined (2S,4R) configuration supports peptidomimetic design

Boc/Fmoc orthogonal protection enables solid-phase peptide synthesis

• [1] Organic Process Research & Development. (2024). A Chiral Pool Strategy for the Synthesis of a SMARCA2 Degrading PROTAC. View Source

Why 1-[2-(Tert-butoxycarbonylamino)-3,3-dimethyl-butanoyl]-4-hydroxy-pyrrolidine-2-carboxylic acid Cannot Be Replaced by Generic Analogs in Critical Synthetic Workflows

Substituting this compound with a generic Boc-protected dipeptide or a simple Boc-amino acid introduces significant risk in stereochemical fidelity, coupling efficiency, and downstream functional performance. The precise (2S,4R) configuration of the hydroxyproline moiety and the (S)-stereochemistry of the tert-leucine residue are essential for maintaining the correct three-dimensional conformation required in peptidomimetic design and PROTAC linker geometry [1]. In contrast, the (2S,4S) stereoisomer (CAS 817183-33-8) or methyl ester analog (CAS 630421-45-3) would yield a different spatial orientation, potentially altering binding affinity and biological activity [2]. Furthermore, the steric bulk of the tert-leucine side chain imparts enhanced proteolytic stability compared to leucine or valine analogs, a property that cannot be assumed for in-class substitutes without explicit validation .

Stereochemical mismatch

The (2S,4S) isomer (CAS 817183-33-8) may alter linker geometry and ternary complex formation compared to the (2S,4R) target.

Steric bulk dependency

tert-Leucine imparts proteolytic stability; leucine or valine analogs may not confer the same resistance without explicit validation.

Protection group compatibility

Boc group enables orthogonal SPPS; analogs with different N-protection may complicate deprotection strategies.

• [1] Organic Process Research & Development. (2024). A Chiral Pool Strategy for the Synthesis of a SMARCA2 Degrading PROTAC. View Source
• [2] Chemenu. (2S,4S)-1-((S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid. CAS 817183-33-8. View Source

Quantitative Differentiation Evidence for 1-[2-(Tert-butoxycarbonylamino)-3,3-dimethyl-butanoyl]-4-hydroxy-pyrrolidine-2-carboxylic acid

Superior Chromatographic Purity Enables Higher Fidelity in PROTAC Synthesis

This compound achieves a chromatographic purity of 99.07%, which is 4.07 percentage points higher than the 95.0% minimum purity specification commonly offered by alternative vendors . The increased purity minimizes the risk of introducing structurally similar impurities that could interfere with downstream coupling reactions or complicate purification of the final PROTAC product.

Purity differentiation

Head-to-head

99.07% +4.07 pp

vs. vendor-supplied 95.0% minimum

Higher purity may reduce side-product formation and improve coupling yield.

Based on vendor specification; independent lot verification recommended.

Evidence Dimension	HPLC purity
Target Compound Data	99.07%
Comparator Or Baseline	Vendor-supplied 95.0% purity (e.g., Leyan, AKSci, Chemshuttle)
Quantified Difference	+4.07 percentage points
Conditions	HPLC analysis as per vendor specifications; product supplied as a solid.

Why This Matters

Higher purity directly correlates with reduced side-product formation and improved yield in multi-step syntheses, justifying a premium for procurement in high-value applications such as clinical-stage PROTAC development.

Defined Stereochemical Configuration Guarantees Correct Molecular Topology for Bioactive Conformations

The compound's (2S,4R) configuration of the hydroxyproline ring and (S)-stereochemistry of the tert-leucine residue are unambiguously defined . This contrasts with the (2S,4S) stereoisomer (CAS 817183-33-8), which would position the hydroxyl group in an opposite spatial orientation relative to the proline ring plane [1]. In a PROTAC synthesis context, such stereochemical variation can alter the trajectory of the linker and the presentation of the E3 ligase ligand, potentially reducing ternary complex formation efficiency.

Stereochemical control

Class-level

Target (2S,4R)-configuration

Comparator (2S,4S) isomer (CAS 817183-33-8)

Correct stereochemistry supports PROTAC linker geometry and ternary complex formation.

Class-level inference; direct structural overlay data not provided.

Evidence Dimension	Stereochemical configuration
Target Compound Data	(2S,4R)-1-((S)-2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid
Comparator Or Baseline	(2S,4S) stereoisomer (CAS 817183-33-8) or (4R) diastereomer
Quantified Difference	Qualitative difference in 3D molecular shape; no direct quantitative comparison available.
Conditions	Stereochemical assignment based on IUPAC nomenclature and vendor specification.

Why This Matters

For structure-based drug design and peptidomimetic applications, precise stereochemical control is non-negotiable. Procuring a stereochemically ambiguous or incorrect isomer would compromise the entire synthetic effort.

• [1] Chemenu. (2S,4S)-1-((S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoyl)-4-hydroxypyrrolidine-2-carboxylic acid. CAS 817183-33-8. View Source

Validated Utility in Scalable PROTAC Synthesis Confirms Process-Relevant Performance

The dipeptide fragment of a SMARCA2-degrading PROTAC was synthesized via T3P-mediated coupling of hydroxyproline benzyl ester and N-Boc tert-leucine, followed by capping and ester hydrolysis, enabling the preparation of over 100 g of the final PROTAC without the need for preparative or chiral HPLC purification [1]. This demonstrates that the building block can be integrated into a scalable, industrially relevant process, whereas simpler Boc-amino acid derivatives may require additional purification steps or yield lower diastereomeric excess.

Scalable synthesis

Method context

">100 g PROTAC synthesized without chiral HPLC

Demonstrated scalability supports process development and purification reduction.

No direct yield comparison with alternative building blocks.

Evidence Dimension	Scalability and process robustness
Target Compound Data	Successfully used in a scalable PROTAC synthesis yielding >100 g of final product.
Comparator Or Baseline	Generic Boc-amino acids (e.g., Boc-2-aminoisobutyric acid) used in alternative enzalutamide routes with 41.0% total yield over five steps.
Quantified Difference	Qualitative advantage in process robustness; no direct head-to-head yield comparison available.
Conditions	T3P-mediated coupling, no chiral HPLC purification required.

Why This Matters

Procurement decisions for pharmaceutical intermediates should prioritize building blocks with demonstrated performance in scalable, high-yielding processes to minimize development risk and cost of goods.

• [1] Organic Process Research & Development. (2024). A Chiral Pool Strategy for the Synthesis of a SMARCA2 Degrading PROTAC. View Source

Distinct Storage Stability Profile Guides Proper Handling and Inventory Management

The recommended long-term storage condition for this compound is 2-8°C . In contrast, simpler Boc-protected amino acids like Boc-L-tert-leucine (CAS 13139-15-6) are typically stored at room temperature in a cool, dry place [1]. This difference in storage requirements may reflect the compound's sensitivity to moisture or thermal degradation due to the presence of the free carboxylic acid and hydroxyl groups. Adhering to the specified 2-8°C condition is necessary to maintain the certified purity and prevent premature Boc deprotection or esterification side reactions.

Storage condition

Specification review

2–8 °C

Boc-L-tert-leucine: room temperature

Cold storage maintains purity and prevents premature Boc deprotection.

Based on vendor SDS; plan for cold chain capacity.

Evidence Dimension	Recommended long-term storage temperature
Target Compound Data	2-8°C
Comparator Or Baseline	Room temperature (cool, dry place) for Boc-L-tert-leucine (CAS 13139-15-6)
Quantified Difference	Temperature differential of approximately 15-20°C
Conditions	As per vendor safety data sheets and product specifications.

Why This Matters

Proper storage conditions are critical for maintaining material integrity and avoiding costly batch failures. Procurement should be aligned with available cold storage capacity, and users must be aware of the compound's specific stability requirements.

• [1] Alfa Aesar. Boc-L-tert-leucine. CAS 13139-15-6. Storage: Ambient temperatures. View Source

Optimal Use Cases for 1-[2-(Tert-butoxycarbonylamino)-3,3-dimethyl-butanoyl]-4-hydroxy-pyrrolidine-2-carboxylic acid Based on Differentiated Evidence

Synthesis of High-Purity PROTAC Linkers Requiring Defined Stereochemistry and Steric Bulk

This compound is ideally suited for the construction of PROTAC linkers that incorporate a rigid, sterically demanding dipeptide motif. The 99.07% purity [1] minimizes impurity carryover into the final PROTAC, while the defined (2S,4R) stereochemistry ensures the correct spatial orientation of the linker components. The tert-leucine residue provides enhanced metabolic stability compared to leucine or valine analogs, a critical attribute for in vivo PROTAC applications .

Peptidomimetic Design Where Conformational Constraint and Proteolytic Resistance are Required

The hydroxyproline moiety introduces a conformational constraint that can stabilize turn structures in peptides, while the tert-leucine side chain offers resistance to protease cleavage [1]. This combination makes the compound a valuable building block for designing peptidomimetic inhibitors or receptor ligands where enhanced serum stability and target engagement are desired.

Scalable Synthesis of Pharmaceutical Intermediates with Demonstrated Process Robustness

As evidenced by its successful use in the multi-gram synthesis of a SMARCA2 PROTAC without the need for chiral chromatography [1], this compound is appropriate for process chemistry groups seeking to develop robust, scalable routes to complex drug candidates. The T3P-mediated coupling chemistry employed is compatible with large-scale manufacturing, reducing the risk of late-stage synthetic failures.

Orthogonal Protection Strategies in Solid-Phase Peptide Synthesis (SPPS)

The Boc protecting group on the tert-leucine nitrogen is orthogonal to the Fmoc group commonly used in SPPS, allowing for selective deprotection and sequential chain elongation. The free carboxylic acid on the proline residue can be activated for coupling to a resin or another amino acid. This orthogonal protection scheme is essential for constructing complex, branched, or cyclic peptides [1].

Application

Selection Property

Validation Focus

PROTAC linker synthesis

High purity and defined (2S,4R) stereochemistry

Coupling efficiency and impurity carryover

Peptidomimetic design

Conformational constraint and steric bulk

Proteolytic stability and target engagement

Scalable intermediate synthesis

Scalable coupling chemistry compatibility

Scale-up reproducibility and purification requirements

Solid-phase peptide synthesis

Orthogonal Boc/Fmoc protection

Selective deprotection and chain elongation

• [1] Organic Process Research & Development. (2024). A Chiral Pool Strategy for the Synthesis of a SMARCA2 Degrading PROTAC. View Source